Cas no 73462-80-3 (2-Pyrrolidinecarboxamide,1-acetyl-N-methyl-, (R)- (9CI))

2-Pyrrolidinecarboxamide,1-acetyl-N-methyl-, (R)- (9CI) structure
73462-80-3 structure
Product Name:2-Pyrrolidinecarboxamide,1-acetyl-N-methyl-, (R)- (9CI)
CAS No:73462-80-3
MF:C8H14N2O2
MW:170.208961963654
CID:552329
PubChem ID:45116029
Update Time:2025-04-19

2-Pyrrolidinecarboxamide,1-acetyl-N-methyl-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinecarboxamide,1-acetyl-N-methyl-, (R)- (9CI)
    • (R)-1-Acetyl-N-methylpyrrolidine-2-carboxamide
    • Acetylproline-N-methylamide
    • SCHEMBL12258952
    • (2R)-1-ACETYL-N-METHYLPYRROLIDINE-2-CARBOXAMIDE
    • 73462-80-3
    • EN300-7819108
    • Z1216855779
    • Inchi: 1S/C8H14N2O2/c1-6(11)10-5-3-4-7(10)8(12)9-2/h7H,3-5H2,1-2H3,(H,9,12)/t7-/m1/s1
    • InChI Key: DPDXFAYSYVRXMF-SSDOTTSWSA-N
    • SMILES: O=C([C@H]1CCCN1C(C)=O)NC

Computed Properties

  • Exact Mass: 170.106
  • Monoisotopic Mass: 170.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.2
  • Topological Polar Surface Area: 49.4A^2

2-Pyrrolidinecarboxamide,1-acetyl-N-methyl-, (R)- (9CI) Pricemore >>

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